2-(2,6-Dioxopiperidin-3-yl)-5-fluoro-6-(piperazin-1-yl)isoindoline-1,3-dione hydrochloride

• IUPAC Name: 2-(2,6-dioxopiperidin-3-yl)-5-fluoro-6-piperazin-1-ylisoindole-1,3-dione;hydrochloride
• InChI: InChI=1S/C17H17FN4O4.ClH/c18-11-7-9-10(8-13(11)21-5-3-19-4-6-21)17(26)22(16(9)25)12-1-2-14(23)20-15(12)24;/h7-8,12,19H,1-6H2,(H,20,23,24);1H
• InChI Key: UQDWELYJNPCIGK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1N2C(=O)C3=CC(=C(C=C3C2=O)F)N4CCNCC4.Cl
• Molecular Formula: C17H18ClFN4O4
• Molecular Weight: 396.8 g/mol
• CAS RN: 2222114-23-8

Description

This compound is a functionalized cereblon ligand used for the development of Thalidomide-based PROTACs. It allows rapid conjugation with carboxyl linkers due to the presence of an amine group via peptide coupling reactions. It’s amenable for linker attachment via reductive amination and serves as a basic building block for making a protein degrader library.

Synthesis Analysis

The synthesis of this compound involves several steps. The 2-(2,6-dioxo-piperidin-3-yl)-4-fluoro-isoindole-1,3-dione reacts with 2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethan-1-amine and N,N-diisopropylethylamine (DIPEA) in the N,N-dimethylformamide (DMF) to form compound 2. Compound 2 then reacts with 3-ethynylaniline or 4-ethynylaniline to form compound 3 or 4.

Molecular Structure Analysis

The empirical formula of this compound is C18H19N3O4 · xHCl. Its molecular weight on a free base basis is 341.36.

Physical And Chemical Properties Analysis

This compound is a powder with a quality level of 100 and an assay of ≥95%. It should be stored at a temperature between 2-8°C.

Scientific Research Applications

Development of Thalidomide-based PROTACs

This compound is a functionalized cereblon ligand that can be used for the development of Thalidomide-based PROTACs (Proteolysis-Targeting Chimeras). .

Building Block for Protein Degrader Library

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Targeted Protein Degradation

The compound plays a significant role in targeted protein degradation by small molecules. .

Inhibitor of Indoleamine Pyrrole-2,3-dioxygenase-1 (IDO1)

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Development of Pomalidomide Derivatives

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Research in Leprosy and Multiple Myeloma

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Mechanism of Action

Target of Action

The primary target of 2-(2,6-Dioxopiperidin-3-yl)-5-fluoro-6-(piperazin-1-yl)isoindoline-1,3-dione hydrochloride is cereblon . Cereblon is a protein that plays a crucial role in various biological processes, including limb development, angiogenesis, and the immune response .

Mode of Action

2-(2,6-Dioxopiperidin-3-yl)-5-fluoro-6-(piperazin-1-yl)isoindoline-1,3-dione hydrochloride interacts with its target, cereblon, by acting as a ligand . This interaction enables the compound to be used in the development of Proteolysis Targeting Chimeras (PROTACs), which are molecules designed to degrade specific proteins within cells .

Biochemical Pathways

The interaction of 2-(2,6-Dioxopiperidin-3-yl)-5-fluoro-6-(piperazin-1-yl)isoindoline-1,3-dione hydrochloride with cereblon affects the ubiquitin-proteasome pathway . This pathway is responsible for the degradation of proteins within cells, a process that is crucial for maintaining cellular homeostasis .

Result of Action

The molecular and cellular effects of 2-(2,6-Dioxopiperidin-3-yl)-5-fluoro-6-(piperazin-1-yl)isoindoline-1,3-dione hydrochloride’s action involve the degradation of target proteins . This can lead to various downstream effects, depending on the specific proteins being targeted.

Safety and Hazards

This compound is classified as a combustible solid. Its WGK is 3, and it has no applicable flash point.

Future Directions

This compound is a key building block for making a protein degrader library. It’s used in the development of Thalidomide-based PROTACs, which have received extensive attention in recent years due to their ability to improve the efficacy of drugs and reduce damage to normal tissues. The molecular structure of pomalidomide, which this compound is based on, is usually used as the ligand for E3 ligase in PROTAC production and plays an important role in the development of protease degradation drugs.